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Compound of Interest

Compound Name:
2-Chloro-N-(3-methoxy-phenyl)-

benzamide

CAS No.: 65382-87-8

Cat. No.: B3428164

Get Quote

Technical Monograph: 2-Chloro-N-(3-
methoxyphenyl)benzamide
Executive Summary
2-Chloro-N-(3-methoxyphenyl)benzamide is a structural analogue within the

-arylbenzamide class, serving as a critical pharmacophore in medicinal chemistry.
Characterized by a 2-chlorophenyl "head" and a 3-methoxyphenyl "tail" linked by an amide
bridge, this compound exhibits non-planar topology due to steric hindrance at the ortho-chloro
position. It is widely utilized as a chemical probe in High-Throughput Screening (HTS) for
GPCR modulation (specifically P2X7 and mGluR families) and as a lead scaffold in the
development of histone deacetylase (HDAC) inhibitors.

This technical guide provides a comprehensive analysis of its physicochemical identifiers,

synthetic pathways, and structural-activity relationships (SAR), designed for application

scientists and drug discovery researchers.
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Part 1: Chemical Identity & Physicochemical
Profile[1]
Precise identification is prerequisite for library integration and patent analysis. The following

data validates the specific meta-methoxy isomer.

Core Identifiers
Parameter Value

Chemical Name 2-Chloro-N-(3-methoxyphenyl)benzamide

CAS Number 16515-59-6 (Base form)

Molecular Formula

Molecular Weight 261.70 g/mol

SMILES COc1cccc(NC(=O)c2ccccc2Cl)c1

InChI Key ULWVMNCQILGFOI-UHFFFAOYSA-N

PubChem CID 655452

Physicochemical Properties (Computed)
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Property Value
Significance in Drug
Design

XLogP3 3.3

Lipophilic; suggests good

membrane permeability

(Lipinski compliant).

Topological Polar Surface Area

(TPSA)
38.3

Indicates high blood-brain

barrier (BBB) penetration

potential.

H-Bond Donors 1 (Amide NH)
Critical for receptor binding

pocket interaction.

H-Bond Acceptors 2 (Amide O, Methoxy O)
Facilitates dipole interactions

with target residues.

Rotatable Bonds 3

Allows conformational

adaptation within the active

site.

Part 2: Synthetic Methodology
The synthesis of 2-Chloro-N-(3-methoxyphenyl)benzamide follows a nucleophilic acyl

substitution mechanism. While direct coupling is possible, the Schotten-Baumann reaction

(using acyl chloride) is preferred over carbodiimide coupling (using carboxylic acid) for higher

yields and simplified purification in library synthesis contexts.

Reaction Logic & Causality
Reactants: 2-Chlorobenzoyl chloride is selected as the electrophile due to the high reactivity

of the acyl chloride group. 3-Methoxyaniline serves as the nucleophile.

Base Requirement: A non-nucleophilic base (Triethylamine or DIPEA) or an inorganic base (

) is required to scavenge the liberated HCl. Failure to remove HCl will protonate the aniline,
rendering it non-nucleophilic and stalling the reaction.
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Solvent Choice: Dichloromethane (DCM) is ideal for its solubility profile; the product often

remains soluble while the amine-salt byproducts precipitate or are easily washed away.

Validated Protocol (Bench Scale)
Reagents:

2-Chlorobenzoyl chloride (1.0 eq)[1]

3-Methoxyaniline (1.0 eq)

Triethylamine (

) (1.2 eq)[2]

Dichloromethane (DCM) (Anhydrous)

Step-by-Step Workflow:

Preparation: Dissolve 3-methoxyaniline (10 mmol) in anhydrous DCM (20 mL) in a round-

bottom flask under

atmosphere.

Activation: Add

(12 mmol) and cool the solution to 0°C using an ice bath. Rationale: Cooling controls the
exotherm of the acyl chloride addition, preventing side reactions.

Addition: Add 2-chlorobenzoyl chloride (10 mmol) dropwise over 15 minutes.

Reaction: Allow the mixture to warm to Room Temperature (RT) and stir for 3–4 hours.

Monitor via TLC (Mobile phase: Hexane/EtOAc 7:3).

Workup (Self-Validating Step):

Wash organic layer with 1M HCl (Removes unreacted aniline).

Wash with Saturated
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(Removes unreacted acid/HCl).

Wash with Brine, dry over

, and concentrate in vacuo.[3]

Purification: Recrystallize from Ethanol/Water to yield white/off-white crystals.
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Figure 1: Mechanistic flow of the Schotten-Baumann amide coupling.

Part 3: Analytical Characterization
To ensure scientific integrity, the synthesized compound must be validated against the following

spectral signatures.

Proton NMR ( -NMR) Anticipated Shifts (DMSO- )
Amide Proton (-NH-): Singlet at

10.5–10.8 ppm. Note: This downfield shift confirms amide bond formation.

Methoxy Group (-OCH3): Singlet at

3.7–3.8 ppm (3H).

Aromatic Region:

Multiplet at
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7.4–7.6 ppm (2-chlorophenyl ring protons).

Multiplet at

7.2–7.4 ppm (3-methoxyphenyl ring protons).

Look for the specific coupling of the 3-methoxy ring: A triplet (t) for H-5, and distinct

doublets/singlets for H-2, H-4, and H-6.

Mass Spectrometry (LC-MS)
Ionization: ESI+ (Electrospray Ionization).

Molecular Ion

: 262.1 m/z.

Isotope Pattern: Distinct 3:1 ratio of M (262) to M+2 (264) peaks, confirming the presence of

a single Chlorine atom.

Part 4: Biological Relevance & SAR
This molecule is not merely a random chemical; it represents a "privileged structure" in drug

discovery.

Structural-Activity Relationship (SAR) Logic
The 2-chloro substituent is critical for conformational locking.

Ortho-Effect: The Chlorine atom at the 2-position creates steric clash with the amide

carbonyl oxygen. This forces the benzamide ring to twist out of plane relative to the amide

bond.

Biological Consequence: This twist often improves selectivity for hydrophobic pockets in

GPCRs (e.g., mGluR5 negative allosteric modulators) compared to the planar unsubstituted

benzamide.

Metabolic Stability: The 2-Cl blocks metabolic oxidation at the ortho-position, while the 3-

OMe group on the aniline ring acts as a hydrogen bond acceptor, often interacting with
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serine or threonine residues in the binding pocket.

Pharmacophore Map
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Figure 2: Pharmacophore mapping of 2-Chloro-N-(3-methoxyphenyl)benzamide showing key

interaction points.

Part 5: Safety & Handling
GHS Classification: Acute Tox. 4 (Oral), Skin Irrit. 2, Eye Irrit. 2A.

Storage: Store at 2–8°C, desiccated. Stable for >2 years if protected from moisture.

Solubility: Soluble in DMSO (>20 mg/mL) and Ethanol. Poorly soluble in water.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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